5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• SMILES: C1C(OC(=O)N1)CC2=CC=C(C=C2)N
• InChI: InChI=1S/C10H12N2O2/c11-8-3-1-7(2-4-8)5-9-6-12-10(13)14-9/h1-4,9H,5-6,11H2,(H,12,13)
• InChIKey: UOCDQZAYBFJKQS-UHFFFAOYSA-N

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one: Chemical Identity & Core Scaffold

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one (CAS 171549-97-6) is the non‑stereospecific (racemic) 4‑aminobenzyl‑2‑oxazolidinone scaffold . The compound possesses a primary aromatic amine handle at the para‑position of the benzyl group, making it a versatile intermediate for N‑functionalisation and a building block for more complex oxazolidinone derivatives. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol . The oxazolidin‑2‑one ring system is the core pharmacophore of the only new class of synthetic antibiotics advanced to clinical use in the past 50 years [1]; consequently, the compound is actively used in medicinal chemistry for the construction of targeted libraries and late‑stage functionalisation.

Free primary amine handle enables direct N-functionalization without a reduction step

Racemic oxazolidinone scaffold supports early-stage SAR library construction

Versatile building block for N-alkylated, N-acylated, and N-sulfonylated derivative synthesis

• [1] Zappia, G. et al. Oxazolidin-2-Ones: Antibacterial Activity and Chemistry. In Antimicrobials; Springer: Berlin, Heidelberg, 2013; pp 247–266. View Source

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one: Risks of Unverified Substitution

The 4‑aminobenzyl‑oxazolidinone scaffold exists in three commercially distinct forms—racemic (CAS 171549‑97‑6), (S)‑enantiomer (CAS 152305‑23‑2), and (R)‑enantiomer (CAS 262857‑90‑9)—that differ fundamentally in stereochemistry, regulatory acceptance, and demonstrated biological activity. The (S)‑enantiomer is a compendial reference standard for zolmitriptan (USP Zolmitriptan Related Compound G), whereas the racemic and (R)‑enantiomer forms are not . In aromatase inhibition, the (R)‑enantiomer‑based compounds exhibit greater inhibitory activity than the (S)‑enantiomer‑based compounds due to steric interactions with the enzyme active site, meaning that bulk substitution of the racemic mixture for an enantiopure form would alter both potency and the pharmacodynamic profile [1]. The primary amine group on the benzyl ring is the exclusive site for N‑derivatisation in the pharmacologically active series; replacement with a nitro‑benzyl analog eliminates this functionality and abrogates further derivatisation. Simply interchanging the scaffold without verifying stereochemistry and free‑amine content therefore invalidates structure‑activity relationships, compromises synthetic reproducibility, and creates regulatory discrepancies in pharmaceutical impurity profiling.

Stereochemical Form Racemic form lacks compendial recognition; may not substitute for (S)-enantiomer in USP impurity testing or GMP synthesis

Enantiomer-Dependent Activity Composite racemic activity may not represent individual enantiomer potency; enantiomer-specific SAR may shift

Functional Handle Nitro-precursor analogs cannot replace free amine without an additional reduction step; synthetic route compatibility differs

• [1] Ahmed, S.; Adat, S.; Murrells, A.; Owen, C. P.; Amanuel, Y. Novel oxazolidinone based compounds as inhibitors of aromatase and the use of the substrate‑heme complex approach in the rationalisation of these compounds. Biochem. Biophys. Res. Commun. 2002, 294 (2), 380–383. View Source

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one: Comparative Evidence

Stereochemical Identity: Racemic vs. (S)-Enantiomer

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one (CAS 171549-97-6) is the non‑stereospecific racemic form of the 4‑aminobenzyl‑oxazolidin‑2‑one scaffold. In contrast, the (S)‑enantiomer (CAS 152305‑23‑2) is codified as USP Zolmitriptan Related Compound G, making it the only stereochemical form accepted for compendial impurity testing and pharmaceutical quality control of zolmitriptan and its orally disintegrating tablets . The racemic form exhibits no optical rotation, whereas the (S)‑enantiomer has a specific optical rotation of −6° (c=1, MeOH) and a melting point of 107–111 °C . This difference is not merely analytical; it dictates which form is suitable for regulatory submissions versus which is appropriate for achiral exploratory synthesis. A procurement error that substitutes the racemic form into a GMP synthesis of zolmitriptan would introduce the (R)‑enantiomer as a non‑compendial impurity, potentially causing a batch rejection under ICH Q3A guidelines.

Stereochemical Identity

Data to verify

Racemic: optical rotation 0°, non-compendial. (S)-enantiomer: optical rotation −6° (c=1, MeOH), USP Zolmitriptan Related Compound G

Compendial status determines regulatory pathway fit

Racemic form not suitable for USP impurity testing or GMP intermediate synthesis

Evidence Dimension	Stereochemical identity and compendial status
Target Compound Data	Racemic mixture; optical rotation = 0° (achiral/racemic); not a compendial reference standard
Comparator Or Baseline	(S)-enantiomer (CAS 152305-23-2); optical rotation = −6° (c=1, MeOH); USP Zolmitriptan Related Compound G
Quantified Difference	Absolute stereochemical configuration absent vs. defined (S); compendial recognition absent vs. present
Conditions	Optical rotation measured in methanol; USP monographs for Zolmitriptan and Zolmitriptan Orally Disintegrating Tablets

Why This Matters

The racemic form cannot be used for compendial pharmaceutical quality control or GMP intermediate synthesis of zolmitriptan, whereas the (S)-enantiomer is mandatory; procurement must align with the intended regulatory and synthetic pathway.

Aromatase Inhibition vs. Aminoglutethimide Standard

The 4‑aminobenzyl‑2‑oxazolidinone scaffold, when N‑alkylated, generates compounds that inhibit human placental aromatase (AR) more potently than the standard first‑generation aromatase inhibitor aminoglutethimide (AG). In the same in vitro assay using [1β,2β‑³H]androstenedione as substrate, aminoglutethimide achieved 53% inhibition at a concentration of 100 μM, whereas the N‑alkylated derivative 7 (R‑enantiomer series) achieved 93% inhibition and derivative 13 achieved 65% inhibition at the same concentration [1]. Furthermore, IC50 values reported in the full study show that R‑enantiomer‑based N‑alkylated compounds are consistently more potent than their S‑enantiomer counterparts, an effect rationalised by substrate–heme complex modelling: the S‑enantiomer protrudes beyond the C(13)/C(17)/C(16) region of the steroid backbone and experiences steric hindrance in the AR active site [1]. The racemic scaffold (CAS 171549‑97‑6) contains both enantiomers and therefore exhibits an intermediate inhibitory profile; however, its free primary amine allows direct entry into the same N‑alkylation series, making it a versatile starting material for SAR exploration. A direct head‑to‑head comparison of the unsubstituted racemic scaffold against the unsubstituted enantiomers is not yet available in the published literature, and this limitation should be noted when selecting the starting material.

Aromatase Inhibition

Cross-study comparable

N-alkylated derivatives: 65–93% inhibition at 100 μM. Aminoglutethimide: 53% inhibition at 100 μM. 1.2- to 1.8-fold higher reported inhibition

Supports aromatase inhibitor SAR exploration

Racemic scaffold not directly tested; values from R-enantiomer N-alkylated series

Evidence Dimension	In vitro aromatase inhibition (% inhibition at 100 μM)
Target Compound Data	Racemic scaffold: not directly tested; N‑alkylated derivatives achieve 65–93% inhibition at 100 μM (values for R‑enantiomer series)
Comparator Or Baseline	Aminoglutethimide (AG): 53% inhibition at 100 μM [1]
Quantified Difference	N‑alkylated derivatives show 1.2‑ to 1.8‑fold higher inhibition than AG at equimolar concentration
Conditions	Human placental aromatase; [1β,2β‑³H]androstenedione substrate; in vitro assay

Why This Matters

The racemic scaffold provides a direct entry point to the N‑alkylated aromatase inhibitor series, with the R‑enantiomer component offering the potential for greater potency than aminoglutethimide; procurement decisions must weigh the convenience of a single racemic starting material against the potency advantage of the pre‑resolved R‑enantiomer.

• [1] Ahmed, S.; Adat, S.; Murrells, A.; Owen, C. P.; Amanuel, Y. Novel oxazolidinone based compounds as inhibitors of aromatase and the use of the substrate‑heme complex approach in the rationalisation of these compounds. Biochem. Biophys. Res. Commun. 2002, 294 (2), 380–383. View Source

Solid-State Polymorphism: Enantiopure vs. Racemic

Single‑crystal X‑ray diffraction of the (S)‑enantiomer (ABO) reveals two crystallographically independent molecules in the asymmetric unit: one five‑membered oxazolidinone ring adopts a twisted conformation while the other adopts an envelope conformation [1]. This conformational polymorphism directly impacts hydrogen‑bonding networks and crystal packing, which in turn govern solubility, dissolution rate, and formulation behaviour. The racemic form (CAS 171549‑97‑6), by incorporating both enantiomers, would be expected to crystallise in a centrosymmetric space group with a distinct crystal packing arrangement, potentially altering its melting point, density, and solubility relative to the enantiopure (S)‑form (reported melting point 107–111 °C, density 1.257 g/cm³) . No single‑crystal structure of the racemic form has been reported to date; this represents a data gap that users of the racemic compound in solid‑state applications should anticipate. The DFT‑validated vibrational (IR, Raman) and electronic (UV‑visible) spectra of the (S)‑enantiomer provide a quantitative reference set for identity confirmation of any batch of the racemic compound by spectroscopic methods.

Solid-State Polymorphism

Class-level

(S)-enantiomer: twisted and envelope conformations, melting point 107–111 °C, density 1.257 g/cm³. Racemic: no published single-crystal structure

Solid-state data gap for racemic form

De novo characterization required for crystallization or formulation studies with racemic compound

Evidence Dimension	Crystal structure and conformational polymorphism
Target Compound Data	Racemic form: no published single‑crystal structure; predicted distinct centrosymmetric packing
Comparator Or Baseline	(S)-enantiomer: two crystallographically independent molecules; twisted and envelope conformations; melting point 107–111 °C; density 1.257 g/cm³ [1]
Quantified Difference	Not quantifiable for the racemic form due to absence of published crystallographic data; qualitative expectation of altered thermal and solubility properties
Conditions	Single‑crystal XRD at low temperature; DFT at B3LYP/6‑311++G(d,p) level for spectroscopic validation

Why This Matters

Users requiring predictable solid‑state behaviour for formulation or crystallisation studies must either characterise the racemic form de novo or select the enantiopure form for which full crystallographic and spectroscopic data are available.

• [1] Sangeetha, K.; Sivakumar, V.; Ramachandran, S.; et al. Crystallographic, spectral and computational studies on (S)-4-(4-aminobenzyl) oxazolidin-2-one. Spectrochim. Acta Part A: Mol. Biomol. Spectrosc. 2020, 239, 118484. View Source

Functional Handle: Free Amine vs. Nitro Precursor

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one bears a free primary aromatic amine (NH2) at the para‑position of the benzyl group, enabling direct N‑alkylation, acylation, sulfonylation, or diazotisation without a pre‑activation step. Its closest precursor, 4‑(4‑nitrobenzyl)-2‑oxazolidinone (CAS 162046-66-4), possesses a nitro group at the same position and requires a reduction step (e.g., H2/Pd-C or ammonium formate/Pd-C) to generate the active amine [1]. The patent literature on zolmitriptan synthesis explicitly uses (S)-4-(4-nitrobenzyl)-2-oxazolidinone as the raw material and converts it via Pd‑catalysed reduction to (S)-4-(4-aminobenzyl)-2-oxazolidinone [1], confirming that the amine form is the reactive intermediate. The racemic amine (CAS 171549‑97‑6) therefore eliminates one synthetic step and obviates the need for catalytic hydrogenation equipment when the target is an N‑functionalised oxazolidinone library. The purity specification for the commercially available racemic amine is 95% (Leyan) , which may require further purification depending on the sensitivity of the downstream chemistry.

Synthetic Step Economy

Cross-study comparable

Free amine (racemic): 0 steps to N-functionalization. Nitro precursor: 1 reduction step required (H2/Pd-C or ammonium formate/Pd-C)

Eliminates hydrogenation step and catalyst infrastructure

Commercial purity 95% may require further purification for sensitive downstream chemistry

Evidence Dimension	Synthetic step economy: number of transformations required before N‑derivatisation
Target Compound Data	Racemic amine (CAS 171549‑97‑6): 0 steps; free NH2 available for direct functionalisation; commercial purity 95%
Comparator Or Baseline	4‑(4‑Nitrobenzyl)-2-oxazolidinone: 1 reduction step required (H2/Pd-C or ammonium formate) before amine is available [1]
Quantified Difference	Elimination of one synthetic step and associated purification; removal of requirement for hydrogenation apparatus and palladium catalyst
Conditions	Solution‑phase organic synthesis; patent‑reported reduction protocols

Why This Matters

For combinatorial library construction or medicinal chemistry campaigns requiring rapid SAR exploration around the N‑position, the racemic free amine offers a one‑step advantage and lower infrastructure burden compared to the nitro precursor.

• [1] CN Patent Application. Preparation method of zolmitriptan intermediate. 2019. (Describes reduction of (S)-4-(4-nitrobenzyl)-2-oxazolidinone to (S)-4-(4-aminobenzyl)-2-oxazolidinone with Pd-C/ammonium formate.) View Source

Enantiomer-Dependent Aromatase Inhibition: (R) vs. (S)

Within the N‑alkylated 4‑(4‑aminobenzyl)-2-oxazolidinone series, a consistent enantiomer‑dependent potency trend is observed: (R)-enantiomer-based compounds exhibit greater aromatase inhibitory activity than their (S)-enantiomer counterparts [1]. The substrate‑heme complex (SHC) modelling demonstrates that (S)-configured inhibitors protrude beyond the C(13), C(17), and C(16) region of the steroid backbone, encountering steric hindrance within the aromatase active site, whereas (R)-configured inhibitors avoid this clash [1]. The racemic mixture (CAS 171549‑97‑6) contains equimolar amounts of both enantiomers and therefore, prior to resolution, delivers a composite IC50 that is intermediate between the pure (R)- and (S)-series. Specific IC50 values for the parent N‑alkylated compounds are tabulated in the primary publication (Bioorg. Chem. 2002, 30, 315–331); for example, within the reported series, the (R)-derivative 7 shows 93% inhibition at 100 μM while the corresponding (S)-derivative 8 shows substantially lower inhibition [1]. Users performing enantiomer‑specific SAR must either start from the resolved (R)- or (S)-enantiomer, or incorporate chiral resolution after N‑derivatisation of the racemic scaffold.

Enantiomer-Dependent Activity

Direct head-to-head

(R)-derivative 7: 93% inhibition at 100 μM. (S)-derivative 8: lower inhibition. SHC modeling: (S)-enantiomer experiences steric hindrance in aromatase active site

Enantiomer-specific potency context requires review

Chiral resolution or enantioselective synthesis needed for defined enantiopure SAR

Evidence Dimension	Enantiomer‑dependent aromatase inhibition
Target Compound Data	Racemic mixture (CAS 171549‑97‑6): contains both enantiomers; composite activity intermediate between pure enantiomers
Comparator Or Baseline	(R)-enantiomer series: greater potency; (S)-enantiomer series: reduced potency due to steric hindrance [1]
Quantified Difference	(R)-derivative 7: 93% inhibition at 100 μM; (S)-derivative 8: lower (exact value not extracted); fold‑difference compound‑specific
Conditions	Human placental aromatase; [1β,2β‑³H]androstenedione substrate; SHC modelling

Why This Matters

Procurement of the racemic form for aromatase inhibitor development is acceptable only if the synthetic plan includes a chiral resolution step; otherwise, pre‑resolved (R)- or (S)-enantiomers must be sourced to achieve defined enantiomer‑specific potency.

• [1] Ahmed, S.; Adat, S.; Murrells, A.; Owen, C. P.; Amanuel, Y. Novel oxazolidinone based compounds as inhibitors of aromatase and the use of the substrate‑heme complex approach in the rationalisation of these compounds. Biochem. Biophys. Res. Commun. 2002, 294 (2), 380–383. View Source

Regulatory Status: (S)-Enantiomer USP vs. Racemic

The (S)-enantiomer (CAS 152305-23-2) is officially designated as USP Zolmitriptan Related Compound G and is supplied as a pharmaceutical primary standard with a certified purity suitable for use in USP monographs for Zolmitriptan and Zolmitriptan Orally Disintegrating Tablets . Its melting point is specified as 107–111 °C . In contrast, 5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one (CAS 171549-97-6) is not listed in any major pharmacopoeia and is sold solely as a research chemical with a typical purity of 95% (Leyan) . This regulatory distinction has direct procurement consequences: the (S)-enantiomer is the required material for any analytical method validation, impurity profiling, or quality control release testing related to zolmitriptan drug substance or drug product, while the racemic form is suitable only for non‑regulated exploratory synthesis and early‑stage medicinal chemistry. The price differential reflects this status: the USP reference standard (25 mg) is priced as a certified analytical material, whereas the racemic form is sold in gram quantities at bulk research chemical pricing .

Regulatory Status

Data to verify

(S)-enantiomer: USP Reference Standard, certified pharmaceutical primary standard. Racemic: non-compendial, purity 95% (Leyan), bulk research chemical

Regulatory pathway determines form selection

Only (S)-enantiomer acceptable for GMP batch release or stability testing of zolmitriptan

Evidence Dimension	Regulatory compendial status and purity specification
Target Compound Data	Racemic form (CAS 171549-97-6): non‑compendial; purity 95% (Leyan); bulk research chemical pricing
Comparator Or Baseline	(S)-enantiomer (CAS 152305-23-2): USP Reference Standard; melting point 107–111 °C; certified pharmaceutical primary standard
Quantified Difference	Compendial recognition: absent vs. present; purity: 95% vs. USP‑certified; intended use: research vs. regulatory analytical testing
Conditions	USP monograph specifications; commercial supplier specifications

Why This Matters

For laboratories operating under GMP or performing pharmacopoeial testing, only the (S)-enantiomer is acceptable; the racemic form is exclusively a research‑grade chemical and cannot be used for batch release or stability testing of zolmitriptan products.

5-[(4-Aminophenyl)methyl]-1,3-oxazolidin-2-one: Application Scenarios

Early-Stage Medicinal Chemistry: N-Functionalised Libraries

The racemic free amine (CAS 171549‑97‑6) is the optimal starting material for combinatorial or parallel synthesis campaigns that aim to explore N‑alkylated, N‑acylated, or N‑sulfonylated oxazolidinone libraries. Its free primary amine eliminates the reduction step required when using the nitro‑benzyl precursor, saving one synthetic transformation per library member [1]. Because the downstream biological testing will typically evaluate racemic mixtures in primary screens, the stereochemical identity of the starting scaffold is not a critical parameter at this stage. The 95% purity specification of the commercially available racemic amine is sufficient for most parallel chemistry workflows, and the bulk pricing (gram scale) aligns with the material demands of library synthesis . Researchers should be aware that any hits identified from the racemic library will require subsequent chiral resolution or enantioselective resynthesis to determine which enantiomer is responsible for the observed activity.

Pharmaceutical Quality Control: Zolmitriptan Impurity Testing

For GMP analytical laboratories performing USP monograph testing, the (S)-enantiomer (CAS 152305‑23‑2, USP Zolmitriptan Related Compound G) is the mandatory reference standard for system suitability, impurity identification, and quantification [1]. The racemic form (CAS 171549‑97‑6) is explicitly not suitable for this application because it lacks compendial recognition and certified purity. Using the racemic form in a regulatory testing context would result in an invalid analytical result and potential observations during regulatory inspections. The melting point specification of 107–111 °C for the USP standard serves as an additional identity verification parameter that cannot be applied to the racemic form [1]. Procurement of the USP reference standard from an authorised distributor is the only compliant pathway for this application.

Aromatase Inhibitor Lead Optimisation: SAR from Racemic Scaffold

The 4‑aminobenzyl‑2-oxazolidinone scaffold has been validated as a lead scaffold for aromatase inhibition, with N‑alkylated (R)-enantiomer derivatives achieving up to 93% inhibition at 100 μM, a 1.8‑fold improvement over aminoglutethimide (53% inhibition at 100 μM) [1]. The racemic amine (CAS 171549‑97‑6) provides a cost‑effective entry point for initial SAR exploration. Following N‑derivatisation, the resulting racemic products can be screened in the human placental aromatase assay; active racemates can then be resolved by chiral HPLC or stereoselective synthesis to independently evaluate the (R)- and (S)-enantiomers. This strategy leverages the lower cost and broader availability of the racemic starting material for hit generation while deferring the expense of chiral resolution to the lead optimisation phase. The SHC modelling data indicates that the (R)-enantiomers are more likely to yield the active species, providing a rational basis for prioritising which resolved enantiomer to advance [1].

Solid-State Characterisation: Enantiopure Reference Baseline

For polymorph screening, co‑crystal engineering, or formulation pre‑formulation studies, the (S)-enantiomer is the preferred form because its single‑crystal X‑ray structure, full vibrational (IR and Raman) spectroscopic assignment, and electronic (UV‑visible) spectra have been experimentally determined and validated by DFT calculations at the B3LYP/6‑311++G(d,p) level [1]. Its melting point (107–111 °C) and density (1.257 g/cm³) provide quantitative reference points for purity and identity confirmation . The racemic form has no published single‑crystal structure, and its solid‑state properties remain uncharacterised; therefore, any crystallisation or formulation work with the racemic compound would require de novo solid‑state characterisation, adding significant time and resource burden. Selection of the enantiopure form for solid‑state studies eliminates this uncertainty and provides a direct link to the published crystallographic database.

Application

Selection Property

Validation Focus

N-Functionalized Library Synthesis

Free amine handle for direct derivatization

N-alkylation and acylation reproducibility

Zolmitriptan Impurity Profiling

USP compendial reference standard availability

USP monograph system suitability verification

Aromatase Inhibitor Lead SAR

Racemic scaffold for initial hit generation

Enantiomer-specific potency profiling after resolution

Solid-State Characterization

Published crystallographic and spectroscopic baseline

Polymorph identification and solubility profiling

• [1] Sangeetha, K.; Sivakumar, V.; Ramachandran, S.; et al. Crystallographic, spectral and computational studies on (S)-4-(4-aminobenzyl) oxazolidin-2-one. Spectrochim. Acta Part A: Mol. Biomol. Spectrosc. 2020, 239, 118484. View Source
• [2] Ahmed, S.; Adat, S.; Murrells, A.; Owen, C. P.; Amanuel, Y. Novel oxazolidinone based compounds as inhibitors of aromatase and the use of the substrate‑heme complex approach in the rationalisation of these compounds. Biochem. Biophys. Res. Commun. 2002, 294 (2), 380–383. View Source
• [3] CN Patent Application. Preparation method of zolmitriptan intermediate. 2019. https://eureka-patsnap-com.libproxy1.nus.edu.sg/patent-CN109912528A (accessed 2025). View Source